Cas no 866490-24-6 (4-Chloro-2,5-dimethylbenzaldehyde)

• Product Name: 4-Chloro-2,5-dimethylbenzaldehyde
• CAS No: 866490-24-6
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD11845878
• CID: 2169690
• PubChem ID: 23077320
• Update Time: 2025-09-23

4-Chloro-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,5-dimethylbenzaldehyde
• SCHEMBL5385995
• DB-241706
• MFCD11845878
• AKOS013490942
• Benzaldehyde, 4-chloro-2,5-dimethyl-
• CS-0191764
• 866490-24-6

• MDL： MFCD11845878
• Inchi： 1S/C9H9ClO/c1-6-4-9(10)7(2)3-8(6)5-11/h3-5H,1-2H3
• InChI Key： OIGSQHBNPDFERB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=O)C=C1C

Computed Properties

• Exact Mass: 168.0341926Da
• Monoisotopic Mass: 168.0341926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Chloro-2,5-dimethylbenzaldehyde

Introduction to 4-Chloro-2,5-dimethylbenzaldehyde (CAS No. 866490-24-6)

4-Chloro-2,5-dimethylbenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 866490-24-6, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This aromatic aldehyde, characterized by the presence of a chloro substituent and two methyl groups at the 2- and 5-positions of the benzene ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 4-Chloro-2,5-dimethylbenzaldehyde imparts distinct reactivity, making it a versatile building block for the synthesis of more complex molecules. The chloro group enhances electrophilic aromatic substitution reactions, while the methyl groups provide steric and electronic influences that can modulate reaction pathways. These features have positioned this compound as a key reagent in the development of novel chemical entities.

In recent years, 4-Chloro-2,5-dimethylbenzaldehyde has been extensively studied for its potential applications in medicinal chemistry. Its aldehyde functionality allows for condensation reactions with various nucleophiles, facilitating the synthesis of heterocyclic compounds that are often explored for biological activity. For instance, researchers have utilized this compound to develop derivatives with antimicrobial and anti-inflammatory properties.

One notable area of research involves the use of 4-Chloro-2,5-dimethylbenzaldehyde in the synthesis of bioactive molecules targeting neurological disorders. The structural motif present in this compound has been found to interact with specific biological targets, suggesting its utility in designing potential therapeutic agents. Studies have demonstrated its role in generating scaffolds that exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases.

The agrochemical industry has also shown interest in 4-Chloro-2,5-dimethylbenzaldehyde, leveraging its reactivity to create novel pesticides and herbicides. By modifying its structure through functional group interconversion or further derivatization, researchers aim to develop compounds with enhanced efficacy against plant pathogens while maintaining environmental safety.

Advances in synthetic methodologies have further expanded the utility of 4-Chloro-2,5-dimethylbenzaldehyde. Modern techniques such as flow chemistry and catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving yields. These innovations are crucial for supporting industrial applications where large quantities of high-purity intermediates are required.

The pharmacokinetic properties of derivatives synthesized from 4-Chloro-2,5-dimethylbenzaldehyde have been a focus of computational studies. Molecular modeling techniques predict how structural modifications can influence absorption, distribution, metabolism, and excretion (ADME) profiles. This information is vital for optimizing drug candidates before they enter clinical trials.

Environmental considerations have prompted research into greener synthetic routes for 4-Chloro-2,5-dimethylbenzaldehyde. Efforts to minimize waste and reduce energy consumption align with global sustainability goals. Biocatalytic approaches using engineered enzymes offer promising alternatives to traditional chemical synthesis.

The future prospects for 4-Chloro-2,5-dimethylbenzaldehyde remain bright as new applications continue to emerge. Ongoing research into its derivatives may uncover additional therapeutic uses or enhance existing ones. Collaborative efforts between academia and industry will be essential to translate laboratory findings into commercial products that meet societal needs.